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Compound of Interest

Compound Name: CG-3-246

Cat. No.: B15580079

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of APR-246, a
first-in-class small molecule that restores wild-type p53 functions in mutant cells. Given that the
initial query for "CG-3-246" likely contained a typographical error, this information is based on
the identified compound APR-246 (also known as Eprenetapopt or PRIMA-1MET), with the
CAS Number 5291-32-7.

Immediate Safety and Hazard Information

APR-246 is a chemical compound intended for research use only and is not for human or
veterinary use.[1] While some safety data sheets (SDS) classify it as not a hazardous
substance or mixture, others indicate it can cause skin and serious eye irritation.[1][2]
Therefore, it is imperative to handle this compound with appropriate caution in a laboratory
setting.

Primary Hazards:

Skin Irritation: May cause skin irritation upon contact.[2]

Eye Irritation: Can cause serious eye irritation.[2]

Inhalation: Avoid breathing dust, fumes, gas, mist, or vapors.|[3]

Ingestion: Do not ingest.
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Physical and Chemical Properties

Property Value Source
Chemical Formula C10H17NO3 [1][3]
Molecular Weight 199.25 g/mol [11[3]
Appearance White to beige powder [4]
Solubility DMSO: 2 mg/mL, clear [4]

Storage Temperature

2-8°C

[4]

Personal Protective Equipment (PPE)

Adherence to proper personal protective equipment protocols is mandatory when handling

APR-246 to ensure the safety of laboratory personnel.

Protection Type

Specification

Source

Eye/Face Protection

Tightly sealed safety glasses
according to EN 166.

[2]

Hand Protection

Appropriate chemical-resistant
gloves (minimum standard BS
EN 374:2003). Gloves should

be inspected before use.

Skin and Body Protection

Wear suitable protective
clothing to prevent contact with

skin.

[3]

Respiratory Protection

Use in a chemical fume hood.
If a fume hood is not available,
use a NIOSH-approved

respirator.

[3]

Operational Plan for Handling APR-246
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A systematic approach to handling APR-246 is essential to minimize risk and ensure
experimental integrity.

. Preparation and Safe Handling:

Engineering Controls: Always handle APR-246 in a well-ventilated area, preferably within a
chemical fume hood.[3] Ensure that a safety shower and eye wash station are readily
accessible.[3]

Avoid Contamination: Avoid inhalation, and contact with eyes, skin, and clothing.[3] Prevent
the formation of dust and aerosols.[3]

Ignition Sources: Keep the compound away from sources of ignition.[3]
. First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek medical attention.[3]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water for at least 15 minutes.[3] Remove contaminated clothing and wash it before
reuse.[3] Seek medical attention.

Eye Contact: If the compound enters the eyes, rinse cautiously with water for several
minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing.[2] Seek
immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting unless directed
by medical personnel.[1] Never give anything by mouth to an unconscious person.[1] Seek
medical attention.

. Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment as outlined in the
PPE table.[1] Evacuate personnel from the affected area.

Environmental Precautions: Prevent the substance from entering drains or water courses.[1]
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o Containment and Cleaning: Cover the spillage with a suitable absorbent material.[3]
Carefully sweep up the material and place it in an appropriate, labeled container for disposal.

[3]

Disposal Plan

Proper disposal of APR-246 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Characterization: All waste containing APR-246 must be treated as hazardous
chemical waste.

» Container Labeling: Ensure all waste containers are clearly and accurately labeled with the
contents.

» Disposal Route: Dispose of the contents and container in accordance with all applicable
federal, state, and local environmental regulations. Contact a licensed professional waste
disposal service to dispose of this material.

Experimental Workflow for Handling APR-246

The following diagram outlines the standard operating procedure for handling APR-246 in a
laboratory setting.
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1. Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Prepare Chemical Fume Hood

l

Gather All Necessary Materials

2. Handling & Experimentation

Weigh APR-246 in Fume Hood

l

Dissolve in Appropriate Solvent (e.g., DMSO)

l

Perform Experiment

3. Post-Experiment & Cleanup

Decontaminate All Glassware and Tools

l

Dispose of Waste in Labeled Hazardous Waste Container

'

Clean and Disinfect Work Area

4. Storage

Store Unused APR-246 at 2-8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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